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A deep dive into 4-bit weight and 8-bit activation quantization methods, offering a comparative
look at their performance, methodologies, and ideal use cases for researchers and scientists in
drug development and other computationally intensive fields.

The relentless growth in the size and complexity of neural network models has spurred the
development of various optimization techniques to reduce their computational and memory
footprints. Among these, quantization, the process of reducing the precision of a model's
weights and activations, has emerged as a powerful tool. This guide provides a comparative
study of W4A8 quantization methods, where weights are quantized to 4 bits and activations to
8 bits, a scheme that strikes a compelling balance between model compression and accuracy.

Performance Benchmark

The following tables summarize the performance of different W4A8 quantization methods on
widely used language models and benchmarks. These results highlight the trade-offs between
various techniques and their effectiveness in preserving model performance post-quantization.

Perplexity Scores on Language Modeling Tasks
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Perplexity is a standard metric for evaluating language models, with lower values indicating
better performance. The table below compares the perplexity of LLaMA and OPT models
qguantized using different W4A8 schemes from the ZeroQuant-FP study. The baseline is the full-
precision FP16 model.

FP16

Model Dataset (Baseline WBAS WaAs WaAS WaAs
) (INT) (INT) (FP) (FP)

LLaMA-7B Wikitext-2 5.03 5.21 5.61 5.14 5.48

PTB 294 30.2 325 29.8 31.7

C4 7.61 7.82 8.31 7.75 8.15

LLaMA-

138 Wikitext-2 4.45 4.61 4.95 4.55 4.86

PTB 25.9 26.6 28.5 26.3 27.9

C4 6.92 7.11 7.53 7.04 7.41

OPT-6.7B Wikitext-2 11.9 12.5 13.8 12.2 13.2

PTB 58.1 61.2 66.7 59.9 64.1

C4 14.3 15.1 16.5 14.7 15.8

OPT-13B Wikitext-2 11.2 11.8 12.9 11.5 12.4

PTB 54.2 57.1 61.9 55.8 59.7

C4 13.5 14.2 154 13.8 14.8

Data sourced from the ZeroQuant-FP research paper.

Accuracy on Common Sense Reasoning Tasks

The following table showcases the performance of the Fine-grained Post-Training Quantization
(FPTQ) method on various common sense reasoning benchmarks for the LLaMA model family.
Accuracy is reported as a percentage.
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Model Task FP16 - SmoothQua Vanilla FPTQ
(Baseline) nt (W8AS8) W4A8 (W4A8)
LLaMA-7B WinoGrande 73.74 73.78 64.18 73.80
PIQA 80.4 80.5 78.9 80.6
HellaSwag 78.9 79.0 75.4 79.1
ARCe 53.2 53.5 49.8 53.6
LLaMA-13B WinoGrande 76.19 76.36 69.90 75.74
PIQA 81.7 81.8 80.1 81.9
HellaSwag 81.2 81.4 78.3 81.5
ARCe 57.1 57.4 53.2 57.5
LLaMA-65B WinoGrande 79.20 78.69 69.98 79.14
PIQA 83.1 82.9 81.2 83.2
HellaSwag 83.5 83.3 80.1 83.6
ARCe 61.2 60.9 56.7 61.3

Data sourced from the FPTQ research paper.[1]

Experimental Protocols

To ensure the reproducibility and clear understanding of the presented results, the following
sections detail the experimental methodologies employed in the cited studies.

ZeroQuant-FP

The ZeroQuant-FP experiments utilized a post-training quantization approach. For the
calibration process, a random selection of 128 sentences from the C4 dataset was used. The
performance evaluation was conducted on the Wikitext-2, PTB (Penn Treebank), and C4
datasets, with perplexity serving as the primary metric. The study compared both integer (INT)
and floating-point (FP) representations for weights and activations within the W8A8 and W4AS8
frameworks.
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Fine-grained Post-Training Quantization (FPTQ)

The FPTQ method also follows a post-training quantization paradigm. The calibration set for
FPTQ was constructed by randomly sampling 512 instances from the Pile dataset.[1] The
performance of the FPTQ W4A8 method was evaluated against a full-precision FP16 baseline,
the SmoothQuant W8A8 method, and a naive W4A8 implementation. The evaluation was
performed on the LAMBADA dataset for language modeling and a suite of common sense
reasoning tasks, including WinoGrande, PIQA, HellaSwag, and ARCe, using the Language

Model Evaluation Harness.[1]

Visualizing Quantization Workflows

The following diagrams, generated using the DOT language, illustrate the conceptual workflows
of W4A8 quantization.
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A generalized workflow for W4A8 quantization.
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Logical flow of the FPTQ method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

